6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: (6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-(4-nitrophenyl)methanone
• InChI: InChI=1S/C19H20N2O5/c1-12-16-11-18(26-3)17(25-2)10-14(16)8-9-20(12)19(22)13-4-6-15(7-5-13)21(23)24/h4-7,10-12H,8-9H2,1-3H3
• InChI Key: PWAXCUKAUHHGEI-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=C(C=C2CCN1C(=O)C3=CC=C(C=C3)[N+](=O)[O-])OC)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that belongs to the class of tetrahydroisoquinolines. It is a potent and selective inhibitor of dopamine beta-hydroxylase, which is an enzyme involved in the synthesis of norepinephrine. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline involves the inhibition of dopamine beta-hydroxylase, which leads to a decrease in the synthesis of norepinephrine. This results in a reduction in the levels of norepinephrine in various tissues and organs, which can have a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce the levels of norepinephrine in various tissues and organs, which can have effects on blood pressure, heart rate, and other physiological processes. It has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline is its potency and selectivity as an inhibitor of dopamine beta-hydroxylase. This makes it a valuable tool for studying the role of norepinephrine in various physiological processes. However, one limitation of this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline. One area of interest is the potential use of this compound in the treatment of anxiety and depression. Another area of interest is the role of norepinephrine in various physiological processes, and how this compound can be used to study these processes. Additionally, there is potential for the development of new compounds based on this compound that may have improved potency and selectivity as inhibitors of dopamine beta-hydroxylase.

Synthesis Methods

The synthesis of 6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline involves the reaction of 2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline with methyl iodide and sodium hydride in dimethylformamide. The product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

6,7-dimethoxy-1-methyl-2-(4-nitrobenzoyl)-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its potential applications in scientific research. It has been found to be a potent and selective inhibitor of dopamine beta-hydroxylase, which makes it a valuable tool for studying the role of norepinephrine in various physiological processes.